![molecular formula C10H10N4O B6137492 4-[(3-methyl-1H-pyrazol-5-yl)diazenyl]phenol](/img/structure/B6137492.png)
4-[(3-methyl-1H-pyrazol-5-yl)diazenyl]phenol
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Overview
Description
4-[(3-methyl-1H-pyrazol-5-yl)diazenyl]phenol is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is also known as Sudan I, and it has been used as a dye in various industries. However, in recent years, researchers have discovered that it has several properties that make it useful in scientific research.
Mechanism of Action
The mechanism of action of 4-[(3-methyl-1H-pyrazol-5-yl)diazenyl]phenol is not fully understood. However, it is believed that it interacts with DNA and proteins, leading to changes in their structure and function.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to induce DNA damage and inhibit DNA repair mechanisms. It has also been found to interact with proteins and disrupt their function.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[(3-methyl-1H-pyrazol-5-yl)diazenyl]phenol is its ability to act as a sensitive probe for the detection of DNA damage and protein-protein interactions. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the research on 4-[(3-methyl-1H-pyrazol-5-yl)diazenyl]phenol. One area of research could focus on developing new synthetic methods for the production of this compound. Another area of research could focus on developing new applications for this compound in various scientific fields. Additionally, researchers could investigate the potential use of this compound as a therapeutic agent for the treatment of various diseases.
Synthesis Methods
The synthesis of 4-[(3-methyl-1H-pyrazol-5-yl)diazenyl]phenol involves the reaction of 2-amino-4-methylphenol with diazonium salt of 3-methyl-1H-pyrazole-5-amine. This reaction results in the formation of the azo compound, which is then purified and used for further research.
Scientific Research Applications
4-[(3-methyl-1H-pyrazol-5-yl)diazenyl]phenol has been extensively studied for its potential applications in various scientific research fields. It has been used as a probe for the detection of DNA damage and has been found to be useful in the study of DNA repair mechanisms. It has also been used as a fluorescent probe for the detection of protein-protein interactions.
properties
IUPAC Name |
4-[(5-methyl-1H-pyrazol-3-yl)diazenyl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O/c1-7-6-10(13-11-7)14-12-8-2-4-9(15)5-3-8/h2-6,15H,1H3,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWCGENZMJXTVGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1)N=NC2=CC=C(C=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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